Cas no 1486983-05-4 (1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid)

1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid structure
1486983-05-4 structure
Product name:1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid
CAS No:1486983-05-4
MF:C10H15N3O2
MW:209.245002031326
CID:5577894

1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid
    • 1H-1,2,3-Triazole-4-carboxylic acid, 1-(4-methylcyclohexyl)-
    • Inchi: 1S/C10H15N3O2/c1-7-2-4-8(5-3-7)13-6-9(10(14)15)11-12-13/h6-8H,2-5H2,1H3,(H,14,15)
    • InChI Key: PBYSKMHVNTXLSN-UHFFFAOYSA-N
    • SMILES: N1(C2CCC(C)CC2)C=C(C(O)=O)N=N1

Computed Properties

  • Exact Mass: 209.116
  • Monoisotopic Mass: 209.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68A^2

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Predicted)
  • Boiling Point: 405.8±37.0 °C(Predicted)
  • pka: 3.33±0.50(Predicted)

1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1908-3172-5g
1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid
1486983-05-4 95%+
5g
$1554.0 2023-09-07
TRC
M131301-1g
1-(4-methylcyclohexyl)-1h-1,2,3-triazole-4-carboxylic acid
1486983-05-4
1g
$ 750.00 2022-06-04
Life Chemicals
F1908-3172-10g
1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid
1486983-05-4 95%+
10g
$2176.0 2023-09-07
TRC
M131301-100mg
1-(4-methylcyclohexyl)-1h-1,2,3-triazole-4-carboxylic acid
1486983-05-4
100mg
$ 135.00 2022-06-04
Life Chemicals
F1908-3172-2.5g
1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid
1486983-05-4 95%+
2.5g
$1036.0 2023-09-07
Chemenu
CM505827-1g
1-(4-Methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylicacid
1486983-05-4 97%
1g
$510 2022-09-29
TRC
M131301-500mg
1-(4-methylcyclohexyl)-1h-1,2,3-triazole-4-carboxylic acid
1486983-05-4
500mg
$ 475.00 2022-06-04
Life Chemicals
F1908-3172-1g
1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid
1486983-05-4 95%+
1g
$518.0 2023-09-07
Life Chemicals
F1908-3172-0.25g
1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid
1486983-05-4 95%+
0.25g
$467.0 2023-09-07
Life Chemicals
F1908-3172-0.5g
1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid
1486983-05-4 95%+
0.5g
$492.0 2023-09-07

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